6-Chloropyridine-3-sulfonyl fluoride

• Molecular Formula: C5H3ClFNO2S
• Molecular Weight: 195.60 g/mol
• IUPAC Name: 6-chloropyridine-3-sulfonyl fluoride
• InChI: InChI=1S/C5H3ClFNO2S/c6-5-2-1-4(3-8-5)11(7,9)10/h1-3H
• InChI Key: BYGVJIRECZWZDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1S(=O)(=O)F)Cl

Description

6-Chloropyridine-3-sulfonyl fluoride is a chemical compound with the molecular formula C5H3ClFNO2S. It is a derivative of pyridine, a basic heterocyclic organic compound. This compound is notable for its sulfonyl fluoride group, which imparts unique reactivity and properties, making it valuable in various chemical and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the fluoride-chloride exchange reaction from the corresponding sulfonyl chlorides . This process can be facilitated by reagents such as potassium fluoride in the presence of suitable solvents like sulfolane .

Industrial Production Methods: Industrial production of 6-Chloropyridine-3-sulfonyl fluoride often employs large-scale fluoride-chloride exchange reactions. The process is optimized for high yield and purity, utilizing advanced fluorination technology and effective fluorinating reagents .

Chemical Reactions Analysis

Types of Reactions: 6-Chloropyridine-3-sulfonyl fluoride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl fluoride group can be replaced by other nucleophiles, leading to the formation of diverse derivatives.

Oxidation and Reduction: While less common, the compound can participate in oxidation and reduction reactions under specific conditions.

Common Reagents and Conditions:

Nucleophiles: Common nucleophiles used in substitution reactions include amines and thiols.

Solvents: Solvents like sulfolane and dimethyl sulfoxide (DMSO) are often employed to facilitate these reactions.

Major Products: The major products formed from these reactions include various sulfonamide and sulfonate derivatives, which are valuable intermediates in organic synthesis .

Scientific Research Applications

6-Chloropyridine-3-sulfonyl fluoride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in click chemistry.

Biology: The compound is employed in the study of enzyme mechanisms and protein modifications due to its ability to form stable covalent bonds with biological molecules.

Industry: The compound is used in the production of agrochemicals and pharmaceuticals, leveraging its unique reactivity and stability.

Mechanism of Action

The mechanism of action of 6-Chloropyridine-3-sulfonyl fluoride involves its reactivity with nucleophiles. The sulfonyl fluoride group acts as an electrophilic center, facilitating the formation of covalent bonds with nucleophilic sites on target molecules . This reactivity is exploited in various applications, including enzyme inhibition and protein modification .

Comparison with Similar Compounds

Pentachloropyridine: Another chlorinated pyridine derivative with broad applications in organic synthesis.

Sulfonyl Fluorides: A class of compounds with similar reactivity, used in click chemistry and as building blocks in organic synthesis.

Uniqueness: 6-Chloropyridine-3-sulfonyl fluoride is unique due to its specific combination of a chloropyridine framework and a sulfonyl fluoride group. This combination imparts distinct reactivity and stability, making it particularly valuable in specialized applications such as enzyme inhibition and click chemistry .